(-)-(3AR,6AR)-Tetrahydro-2,2-dimethyl-4H-cyclopenta-1,3-dioxol-4-one

• IUPAC Name: (3aR,6aR)-2,2-dimethyl-3a,5,6,6a-tetrahydrocyclopenta[d][1,3]dioxol-4-one
• InChI: InChI=1S/C8H12O3/c1-8(2)10-6-4-3-5(9)7(6)11-8/h6-7H,3-4H2,1-2H3/t6-,7+/m1/s1
• InChI Key: NVWKQINXZFLZPL-RQJHMYQMSA-N
• Canonical SMILES: CC1(OC2CCC(=O)C2O1)C
• Isomeric SMILES: CC1(O[C@@H]2CCC(=O)[C@@H]2O1)C
• Molecular Formula: C8H12O3
• Molecular Weight: 156.18 g/mol
• CAS RN: 595581-64-9

Description

Synthesis Analysis

The synthesis of related cyclic compounds involves the formation of rings with various substituents that can affect the overall molecular conformation and reactivity. While the papers do not specifically address the synthesis of (-)-(3AR,6AR)-Tetrahydro-2,2-dimethyl-4H-cyclopenta-1,3-dioxol-4-one, they do discuss the crystal structures of similar compounds, which are often the result of careful synthetic strategies to promote specific conformations and intermolecular interactions .

Molecular Structure Analysis

The molecular structure of cyclic compounds is crucial in determining their physical and chemical properties. The papers provided discuss the crystal structures of related compounds, highlighting the importance of conformational analysis and the impact of different substituents on the overall molecular geometry. For example, the crystal structure analysis of a xanthene derivative reveals a dimer formation through hydrogen-bonding patterns, which is a common feature in cyclic compounds that can influence their reactivity and interaction with other molecules .

Chemical Reactions Analysis

Chemical reactions involving cyclic compounds can be complex due to the presence of multiple reactive sites and the potential for ring strain. The provided papers do not detail specific reactions for (-)-(3AR,6AR)-Tetrahydro-2,2-dimethyl-4H-cyclopenta-1,3-dioxol-4-one, but they do offer insights into the reactivity of similar cyclic structures, such as the presence of keto-enol tautomerism and the role of intermolecular interactions in stabilizing certain reaction intermediates .

Physical and Chemical Properties Analysis

The physical and chemical properties of cyclic compounds are influenced by their molecular structure, which determines their intermolecular interactions, solubility, and stability. The papers discuss the use of various analytical techniques, such as Hirshfeld surface analysis, PIXEL energy, and vibrational spectroscopy, to quantify intermolecular interactions and characterize the vibrational modes of the interacting groups in related cyclic compounds . These analyses are essential for understanding the behavior of cyclic compounds under different conditions and can be applied to the study of (-)-(3AR,6AR)-Tetrahydro-2,2-dimethyl-4H-cyclopenta-1,3-dioxol-4-one.

Mechanism of Action

The mechanism of action is particularly relevant for biologically active compounds. It refers to how the compound interacts with biological systems, at the molecular level, to produce its effects.

Safety and Hazards

This involves understanding the potential risks associated with the compound. It includes its toxicity, flammability, and environmental impact. Safety data sheets (SDS) often provide this information.